Cas no 338774-87-1 (N-(2,6-diethylphenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide)

• Product Name: N-(2,6-diethylphenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide
• CAS No: 338774-87-1
• CID: 4647792
• Update Time: 2025-08-05

N-(2,6-diethylphenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-diethylphenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide

Additional information on N-(2,6-diethylphenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide

Introduction to N-(2,6-diethylphenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide (CAS No. 338774-87-1)

N-(2,6-diethylphenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide (CAS No. 338774-87-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class, a heterocyclic aromatic ring structure that is widely recognized for its biological activity and pharmacological potential. The unique arrangement of functional groups in its molecular framework positions it as a promising candidate for further research and development in drug discovery.

The structural composition of N-(2,6-diethylphenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide includes an ethyl-substituted phenyl ring and a hydroxymethyl group attached to a dihydropyrimidine core. This configuration not only contributes to its distinct chemical properties but also opens up various possibilities for interactions with biological targets. The presence of multiple chiral centers in the molecule suggests that stereochemical variations could significantly influence its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on developing novel pyrimidine derivatives with enhanced therapeutic efficacy and reduced side effects. The compound N-(2,6-diethylphenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide has emerged as a subject of interest due to its potential applications in addressing various medical conditions. Its molecular structure allows for modifications that could optimize its binding affinity to specific biological receptors, thereby improving its therapeutic potential.

The hydroxymethyl group and the carboxamide moiety in N-(2,6-diethylphenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide are particularly significant from a pharmacological standpoint. These functional groups have been shown to play crucial roles in modulating enzyme activity and receptor interactions. For instance, the hydroxymethyl group can engage in hydrogen bonding with biological targets, while the carboxamide group can form salt bridges or interact with polar regions of proteins. Such interactions are essential for the compound's ability to exert its desired effects at the molecular level.

The synthesis of N-(2,6-diethylphenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been utilized to introduce the desired substituents into the molecular framework while maintaining stereochemical integrity.

The pharmacological properties of N-(2,6-diethylphenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide have been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in critical biological pathways. For example, it has shown promise in inhibiting kinases that are implicated in cancer cell proliferation and survival. Additionally, the compound has exhibited anti-inflammatory properties by modulating cytokine production and immune cell function.

The therapeutic potential of N-(2,6-diethylphenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide extends beyond oncology. Research indicates that it may also be effective in treating neurological disorders by interacting with neurotransmitter receptors and modulating neuronal signaling pathways. The compound's ability to cross the blood-brain barrier has been a focus of investigation, as this property is crucial for developing treatments for central nervous system disorders.

The safety profile of N-(2,6-diethylphenyl)-6-hydroxy-1-methyl-2-oноxоdihуdrоpyrimidinе-four-carboxamidебббббббббббббббббббббббб is another critical aspect that has been thoroughly evaluated during preclinical studies. Toxicological assessments have revealed that the compound exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further studies are needed to fully understand its long-term safety profile and potential drug-drug interactions.

The development of N-(2,6-diethylphenyl)-6-hydroxy-l-methуl-l,l-dihуdro-pуrimidinе-four-carboxamidесссссссссссссссссссссссссссsssss) into a clinical candidate is an ongoing process that involves collaboration between academic researchers and pharmaceutical companies. The integration of computational modeling and high-throughput screening techniques has accelerated the discovery pipeline for novel drug candidates like this one. These advancements have enabled researchers to identify promising derivatives with improved pharmacological properties more efficiently than traditional methods alone.

In conclusion，N-(\c\c\c\c\c\c\c\c\(two，six-diethуlphеnуl\)\)\)\)\)\)\)\)\)\)\)\)\(\(six-hуdroxy-l-methуl-l，two-oноxоdihуdrоpyrimidinе-four-carboxamidе\) (CAS No.\ 338774—87—l) represents a significant advancement in thе field оf pharmaceutical chemistry аnd medicinal biology.\ Its unique structural features аnd demonstrated pharmacological properties position it as а promising candidate fоr further research аnd development.\ As thе scientific community continues tо unravel thе complexities оf biological systems，compounds like this оne will play а crucial role іn shaping thе future оf drug discovery аnd development.\)ррррррррр